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Compound of Interest

Compound Name: BTMPS

Cat. No.: B1204414

Essential Safety and Logistical Information for the Disposal of Bis(2,2,6,6-tetramethyl-4-
piperidyl) sebacate (BTMPS)

This document provides detailed procedural guidance for the safe and environmentally
responsible disposal of BTMPS (also known as Tinuvin® 770), a hindered amine light
stabilizer. Adherence to these procedures is critical to ensure the safety of laboratory personnel
and to prevent environmental contamination, given that BTMPS is classified as a health hazard
that can cause serious eye damage, skin irritation, and is suspected of damaging fertility or the
unborn child.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[2]

Quantitative Data Summary

For a quick reference, the following table summarizes key quantitative data related to BTMPS.

Parameter Value Source

NFPA Health Rating 3 [3]

Purity (as a reference ]
>98% Cayman Chemical

standard)

Solubility in Ethanol 0.1-1 mg/ml (Slightly soluble) Cayman Chemical

Molecular Formula C2sH52N204 Cayman Chemical

Formula Weight 480.7 Cayman Chemical
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Experimental Protocol: BTMPS Disposal Procedure

This protocol outlines the step-by-step methodology for the safe disposal of BTMPS waste,
including pure BTMPS, contaminated labware, and solutions containing BTMPS.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye Protection: Always wear chemical safety goggles.[1]

» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile).[1]
» Body Protection: A lab coat or chemical-resistant apron is required.

e Work Area: Conduct all handling and disposal preparations in a well-ventilated area,
preferably within a chemical fume hood.

2. Waste Segregation and Containerization:
e Solid Waste:

o Collect pure BTMPS waste and contaminated solid materials (e.g., weigh boats,
contaminated gloves, paper towels) in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container should be made of a material compatible with BTMPS.
e Liquid Waste:

o Collect solutions containing BTMPS in a separate, leak-proof, and clearly labeled
hazardous waste container.

o Do not mix BTMPS waste with other incompatible chemical waste streams.
e Sharps Waste:

o Any sharps (e.g., needles, broken glass) contaminated with BTMPS must be disposed of
in a designated sharps container that is also labeled as hazardous waste.
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. Waste Labeling:
All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."
The label must include:
o The full chemical name: "Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate” or "BTMPS".
o The approximate concentration and quantity of the waste.
o The date of accumulation.
o The name of the principal investigator or laboratory contact.

o Appropriate hazard pictograms (e.g., health hazard, environmental hazard, exclamation
mark for irritant).

. Storage of BTMPS Waste:

Store sealed BTMPS hazardous waste containers in a designated satellite accumulation
area within the laboratory.

Ensure the storage area is secure, away from general laboratory traffic, and segregated from
incompatible chemicals.

. Final Disposal:

Do not dispose of BTMPS down the drain or in regular trash.[4] BTMPS is very toxic to
aquatic life.[2]

Arrange for the collection and disposal of BTMPS waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste management
company.[4]

Incineration by an accredited disposal contractor is a common and appropriate method for
the final disposal of this type of chemical waste.[4]

. Spill Management:
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 In case of a spill, immediately alert personnel in the area.

e Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

o Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste

container.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

BTMPS Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of BTMPS.
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Caption: BTMPS Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. legislativeanalysis.org [legislativeanalysis.org]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Pittsburg Post Gazette: Industrial-grade chemical is showing up in street drugs - ACMT
[acmt.net]

4. astrazeneca.com.au [astrazeneca.com.au]

To cite this document: BenchChem. [Proper Disposal of BTMPS: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204414#btmps-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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